Cas no 15231-48-8 (4-methyl-1H-pyrimidin-2-one)

• Product Name: 4-methyl-1H-pyrimidin-2-one
• CAS No: 15231-48-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD09991726
• CID: 87508
• PubChem ID: 407091
• Update Time: 2025-04-18

4-methyl-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyrimidin-2-ol
• 2(1H)-Pyrimidinone, 4-methyl- (8CI,9CI)
• 4-METHYLPYRIMIDIN-2-ONE
• 2-HYDROXY-4-METHYLPYRIMIDINE
• 4-methyl-2-pyrimidinol(SALTDATA: HCl)
• 4-Methylpyrimidin-2(1H)-one
• 6-methyl-1H-pyrimidin-2-one
• 4-Methyl-2(1H)-pyrimidinone
• 4-Methyl-2-hydroxypyrimidine
• 4-methyl-1H-pyrimidin-2-one
• 15231-67-1
• 4-methylpyrimid-2-one
• DTXSID70878778
• AHHHDTLXONDKQF-UHFFFAOYSA-
• P10883
• 2(1H)-Pyrimidinone,4-methyl-
• SCHEMBL501750
• FT-0648931
• 15231-48-8
• 4-methyl-1,2-dihydropyrimidin-2-one
• SCHEMBL10325788
• EN300-66580
• NSC 1588
• CS-0037723
• MFCD09991726
• 2-Pyrimidinol, 4-methyl-
• 4-Methylpyrimidin-2-ol HCl
• 4-methyl-3H-pyrimidin-2-one Hydrochloride
• 4-Methyl-2-oxo-(1H)-pyrimidine
• AKOS002337540
• AKOS006230604
• 4-Methyl-pyrimidin-2-ol
• 2PYRIMIDONE4METHYL
• PB19074
• AS-50692
• 6-Methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 4-methyl-
• AC-907/30003036
• InChI=1/C5H6N2O/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)
• 6-methyl-2-pyrimidinone
• SY073173
• EINECS 226-306-6
• 6-Methyl-2-pyrimidone
• AM803253
• hydroxy-6-methylpyrimidine
• MFCD00044500
• W10295
• W-201357
• Z1065584884
• 4-methyl-2-pyrimidinol
• pyrimidine, 2-hydroxy-4-methyl-
• 2-pyrimidinol, 4-methyl-, hydrochloride
• ALBB-016443
• DB-081949

• MDL： MFCD09991726
• Inchi： 1S/C5H6N2O/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： AHHHDTLXONDKQF-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(C)N1

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Color/Form: Green yellow solid
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150 ºC
• Boiling Point: 309.1ºC at 760 mmHg
• Flash Point: 140.8ºC
• Refractive Index: 1.576
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 46.01000
• LogP: 0.49060